Cas no 1934396-39-0 (3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1934396-39-0
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5998331
• PubChem ID: 130708672
• Update Time: 2025-05-24

3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol
• EN300-1925415
• 1934396-39-0

• Inchi： 1S/C12H17BrO/c1-9-4-5-10(6-11(9)13)7-12(2,3)8-14/h4-6,14H,7-8H2,1-3H3
• InChI Key： CCSMCWUESJWMLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol

3-(3-Bromo-4-Methylphenyl)-2,2-Dimethylpropan-1-Ol: A Comprehensive Overview

The compound 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol, identified by the CAS number 1934396-39-0, is a complex organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of alcohols and features a unique structure that combines a brominated aromatic ring with a tertiary alcohol group. The molecule's structure is characterized by a phenyl ring substituted with bromine and methyl groups, connected to a branched alcohol moiety. This combination makes it a versatile compound with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tertiary alcohols like this compound in asymmetric synthesis and catalytic processes. Researchers have demonstrated that the presence of bulky groups, such as the dimethylpropanol moiety in this molecule, can significantly influence the reactivity and selectivity of reactions. For instance, the bulky nature of the alcohol group can act as an effective directing group in nucleophilic substitutions, making it a valuable precursor in the synthesis of biologically active compounds.

The aromatic bromine substituent in 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol adds another layer of functionality to this molecule. Bromine is known for its ability to participate in various substitution reactions, making this compound an excellent candidate for further functionalization. Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled chemists to efficiently transform brominated aromatic compounds into diverse structures with high precision. This capability has expanded the potential applications of this compound in drug discovery and material science.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired stereochemical outcome. For example, using a palladium catalyst allows for precise control over the regiochemistry and stereochemistry of the product, which is crucial for applications in pharmaceuticals where structural specificity is paramount.

The physical properties of 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol are also noteworthy. The molecule's molecular weight is approximately 285 g/mol, and it exists as a solid at room temperature. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in various organic reactions. Additionally, its thermal stability has been studied extensively, revealing that it can withstand moderate heating without decomposition, which is advantageous for large-scale manufacturing processes.

From an environmental perspective, understanding the fate and behavior of this compound is essential for its safe handling and disposal. Recent research has focused on assessing its biodegradability under different environmental conditions. Studies indicate that under aerobic conditions, this compound undergoes slow biodegradation due to its complex structure. However, under anaerobic conditions or in the presence of specific microbial communities, its degradation rate increases significantly. These findings underscore the importance of proper waste management practices when working with such compounds.

In conclusion, 3-(3-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol, CAS No: 1934396-39-0, is a multifaceted organic compound with promising applications across various industries. Its unique structure combines functional groups that enable diverse reactivity and selectivity in chemical transformations. By leveraging cutting-edge synthetic methodologies and understanding its physical and environmental properties, chemists can unlock its full potential for developing innovative solutions in drug discovery, agrochemicals, and advanced materials.